![molecular formula C20H18ClNO2 B1372391 2-(4-Butoxyphenyl)quinoline-4-carbonyl chloride CAS No. 1160264-83-4](/img/structure/B1372391.png)
2-(4-Butoxyphenyl)quinoline-4-carbonyl chloride
Overview
Description
“2-(4-Butoxyphenyl)quinoline-4-carbonyl chloride” is a compound used for proteomics research . It has a molecular formula of C20H18ClNO2 and a molecular weight of 339.82 .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula, C20H18ClNO2 . For a more detailed structural analysis, you may refer to resources like ChemSpider or PubChem .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be inferred from its molecular structure. It has a molecular weight of 339.82 . More detailed properties can be found on databases like PubChem .Scientific Research Applications
Crystal Structure and Spectral Analysis
Research on similar quinoline derivatives, like N-(4-acetylphenyl)quinoline-3-carboxamide, involves analyzing their crystal structure and spectral properties. For instance, the study of N-(4-acetylphenyl)quinoline-3-carboxamide revealed insights into its crystallization in the monoclinic system, with packing mainly controlled by hydrogen bond interactions. Such studies are crucial for understanding the structural properties of quinoline derivatives (Polo-Cuadrado et al., 2021).
Synthesis and Optical Properties
Quinolines can be synthesized through regiospecific methods, as shown in a study where 2,4-disubstituted quinolines were created using acyl chlorides, alkynes, and aminothiophenols. The absorption spectra and blue emission properties of these quinolines under UV excitation were also analyzed (Rotzoll et al., 2010). Similarly, the optical properties of 4H-pyrano[3,2-c]quinoline derivatives have been investigated, focusing on their absorption parameters and optical energy gaps, which are essential for applications in photovoltaics and thin-film technology (Zeyada et al., 2016).
Electronic and Nonlinear Optical Properties
Quinoline-based compounds like 4-(4-chlorophenyl)-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile have been studied for their electronic structure and nonlinear optical (NLO) properties. These properties are evaluated using DFT and TD-DFT calculations, indicating potential applications in fields like photonics and molecular electronics (Wazzan et al., 2016).
Photovoltaic Applications
The photovoltaic properties of quinoline derivatives, such as their use in organic–inorganic photodiode fabrication, have been explored. Studies on compounds like 2-Amino-6-ethyl-5-oxo-4-(3-Ph)-5, 6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile showed promising results for their application in photodiodes, with enhanced diode parameters and photoconductivity sensitivity (Zeyada et al., 2016).
Synthesis Techniques
Advancements in synthesis techniques, such as the palladium-catalyzed oxidative carbonylation of 2-ethynylaniline derivatives to create quinoline-4-ones, have been documented. These methods provide efficient pathways for creating diverse quinoline derivatives, useful in various scientific applications (Costa et al., 2004).
Catalysis and Reactions
Research on quinoline derivatives also extends to catalysis, as seen in the iridium-catalyzed hydrogenation of quinolines, where mechanisms involve hydride addition and isomerization. Such studies are vital for understanding reaction pathways and developing efficient catalysts (Wang et al., 2009).
properties
IUPAC Name |
2-(4-butoxyphenyl)quinoline-4-carbonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClNO2/c1-2-3-12-24-15-10-8-14(9-11-15)19-13-17(20(21)23)16-6-4-5-7-18(16)22-19/h4-11,13H,2-3,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUFACACYZRYKRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601244661 | |
Record name | 2-(4-Butoxyphenyl)-4-quinolinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601244661 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1160264-83-4 | |
Record name | 2-(4-Butoxyphenyl)-4-quinolinecarbonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160264-83-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Butoxyphenyl)-4-quinolinecarbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601244661 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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